Cas no 2680816-55-9 (3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid)

• Product Name: 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid
• CAS No: 2680816-55-9
• MF: C₁₁H₁₈F₃NO₆
• MW: 317.258934497833
• CID: 5635400
• PubChem ID: 165943219
• Update Time: 2025-06-30

3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2-[2-(2,2,2-trifluoroacetamido)ethoxy]ethoxy}ethoxy)propanoic acid
• 2680816-55-9
• EN300-28293305
• 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid

• Inchi： 1S/C11H18F3NO6/c12-11(13,14)10(18)15-2-4-20-6-8-21-7-5-19-3-1-9(16)17/h1-8H2,(H,15,18)(H,16,17)
• InChI Key： QOWWUTYJFWYJLC-UHFFFAOYSA-N
• SMILES： FC(C(NCCOCCOCCOCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 317.10862178g/mol
• Monoisotopic Mass: 317.10862178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid

Introduction to 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic Acid (CAS No. 2680816-55-9)

3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid, identified by its CAS number 2680816-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate polyether structure, which includes multiple ethoxy and amido functionalities. The presence of a trifluoroacetamide moiety in its molecular framework imparts unique physicochemical properties, making it a subject of extensive research for potential therapeutic applications.

The structural complexity of 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid arises from its multi-step synthesis pathway, which requires precise control over reaction conditions to achieve high yield and purity. The trifluoroacetamide group not only influences the compound's solubility and stability but also serves as a key pharmacophore for modulating biological activity. This has led to its exploration in various drug discovery programs aimed at developing novel therapeutics targeting a range of diseases.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with fluorinated substituents due to their ability to enhance metabolic stability and binding affinity. The trifluoroacetamide moiety in 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid exemplifies this trend, as it is known to improve the pharmacokinetic profile of drug candidates. Furthermore, the polyether chain of this compound contributes to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments—a property that is highly desirable in drug design for achieving optimal bioavailability.

One of the most compelling aspects of 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid is its potential role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications at the trifluoroacetamide position have been shown to modulate enzyme inhibition kinetics, while alterations in the ethoxy chains can fine-tune receptor binding affinity. These findings underscore the versatility of this compound as a building block in medicinal chemistry.

The biopharmaceutical relevance of 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid has also been explored in preclinical studies. Its ability to cross biological membranes efficiently makes it a promising candidate for oral and parenteral drug delivery systems. Additionally, preliminary data suggest that this compound exhibits low toxicity profiles when tested in vitro and in vivo, which is a critical factor for evaluating its suitability as a lead compound for further development.

Advances in computational chemistry have further accelerated the study of 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid, enabling researchers to predict its interactions with biological targets with greater accuracy. Molecular docking simulations have been particularly valuable in identifying potential binding sites on proteins relevant to various diseases. These studies have revealed that the compound's unique structural features make it a potent inhibitor of enzymes involved in inflammatory pathways and metabolic disorders—a finding that aligns with current trends in drug discovery focused on modulating such pathways.

The synthesis of 3-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)propanoic acid involves several key steps that highlight the importance of synthetic methodology in pharmaceutical chemistry. The introduction of the trifluoroacetamide group requires careful handling due to its reactivity under various conditions. Techniques such as nucleophilic substitution reactions and condensation reactions are commonly employed to construct the polyether backbone. Each step must be optimized to minimize side reactions and ensure high purity—a critical consideration for subsequent biological evaluations.

In conclusion,3-(cas no2680816-55-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted applications. Its potential as an intermediate for synthesizing novel therapeutics underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological activities associated with this compound,product name: 3-(product name: 3) will undoubtedly play a pivotal role in shaping future therapeutic strategies.